Cas no 1879555-13-1 (2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile)

• Product Name: 2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile
• CAS No: 1879555-13-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6279831
• PubChem ID: 165473748
• Update Time: 2025-11-06

2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1108394
• 2-[2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile
• 1879555-13-1
• 2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile

• Inchi： 1S/C10H13N3O2/c1-8(7-11)15-6-5-13-4-2-3-9(12)10(13)14/h2-4,8H,5-6,12H2,1H3
• InChI Key： RCHNNIMZVSTZSN-UHFFFAOYSA-N
• SMILES： O(C(C#N)C)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile

Introduction to 2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile (CAS No. 1879555-13-1)

2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile, identified by its CAS number 1879555-13-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound belongs to the class of heterocyclic nitriles, which are known for their diverse pharmacological properties and roles in therapeutic interventions.

The structural framework of 2-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile incorporates a pyridine ring system, which is a common motif in many bioactive molecules. Specifically, the presence of a 3-amino-substituted 1,2-dihydropyridine moiety suggests potential interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the context of developing novel therapeutic agents, where precise molecular recognition is crucial.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The nitrile group in 1879555-13-1 adds another layer of functionality, enabling diverse chemical modifications that can fine-tune its pharmacological properties. Such modifications are essential for optimizing potency, selectivity, and pharmacokinetic profiles, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential role in modulating biological processes associated with inflammation and oxidative stress. Emerging research indicates that molecules containing pyridine derivatives can interact with inflammatory pathways by influencing key signaling molecules. For instance, studies have shown that certain pyridine-based compounds can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response.

The 3-amino-2-oxo-1,2-dihydropyridine core of 1879555-13-1 has been investigated for its ability to act as a scaffold for designing molecules with enhanced bioavailability and reduced toxicity. This is particularly important in drug development, where minimizing side effects while maintaining therapeutic efficacy is paramount. The nitrile group also provides a site for further functionalization, allowing chemists to explore various derivatives with tailored properties.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1879555-13-1 for potential biological activity. Virtual screening techniques combined with molecular docking simulations have identified promising candidates for further experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and interactions with biological targets before synthesizing the compounds.

In addition to its potential anti-inflammatory properties, 1879555-13-1 has been explored for its role in neuroprotective therapies. The pyridine ring system is known to interact with neurotransmitter receptors, making it a viable candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may modulate acetylcholinesterase activity, a key enzyme involved in these conditions.

The synthesis of 1879555-13-1 presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yields and purity. However, modern synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

One innovative approach involves the use of transition-metal-catalyzed reactions to construct the pyridine ring system efficiently. Palladium-catalyzed cross-coupling reactions, for example, have been employed to form carbon-carbon bonds that are essential for the structural integrity of this compound. Such methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecule's structure.

The pharmacokinetic properties of 1879555-13-1 are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, and metabolic degradation pathways must be carefully evaluated to determine how well the compound will perform in vivo. Advances in biopharmaceutical analysis have provided tools like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) that enable researchers to assess these properties accurately.

Future research directions may include exploring the use of 1879555-13-1 as a lead compound for developing novel therapeutics through structure-based drug design. By understanding its interactions with biological targets at a molecular level, scientists can make informed modifications to enhance its therapeutic potential. Collaborative efforts between computational chemists and experimental biologists will be crucial in realizing this vision.

In conclusion,1879555-13-1 represents a promising compound with diverse biological activities and structural features that make it an attractive candidate for further pharmaceutical development. Its potential applications in treating inflammatory diseases and neurological disorders highlight its significance in modern medicinal chemistry. As research continues to uncover new insights into its mechanisms of action,1879555-13-1 may play a pivotal role in shaping future therapeutic strategies.